BE“GHE Foundational & Exploratory

Check Availability & Pricing

iIsobutyl butyrate safety and handling in
laboratories

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobutyl butyrate

Cat. No.: B008406

An In-depth Technical Guide to the Safe Handling of Isobutyl Butyrate in Laboratories
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isobutyl butyrate in a
laboratory setting. It is intended to supplement, not replace, institutional safety protocols and
Safety Data Sheets (SDS).

Hazard Identification and Classification

Isobutyl butyrate is a flammable liquid that can cause mild skin and eye irritation.[1][2] Vapors
may cause respiratory tract irritation.[2][3]

Signal Word: Warning[1][4]

Hazard Statements:

» H226: Flammable liquid and vapor.[3][4][5]
o H400: Very toxic to aquatic life.[3][4][5]

e H412: Harmful to aquatic life with long-lasting effects.[4]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of isobutyl butyrate is presented

below.
Property Value Source
Chemical Formula CsH1602 [L1031161[7]
Molecular Weight 144.21 g/mol [L][3116]1[7]
Appearance Colorless liquid [61[71[8]
Odor Fruity, apple/pineapple-like [819]
Boiling Point 156 - 158 °C (312.8 - 316.4 °F)  [1][6][7][8]
Flash Point 46 - 47.2 °C (117.0 °F) Closed e
Cup
Density 0.858 - 0.863 g/mL at 25 °C [31[8]

Vapor Pressure

2.91 mm Hg at 25 °C

[1]

Vapor Density

5.0 (Air = 1)

[1]3]

Solubility in Water

Insoluble

[1]9]

Solubility in Organic Solvents

Soluble in alcohol and most

fixed oils

[3](8]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure to isobutyl butyrate.
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PPE Category

Recommendations

Eye/Face Protection

Wear chemical safety goggles or glasses with
side shields.[1] A face shield may be necessary

where splashing is possible.[3]

Skin Protection

Chemical-resistant gloves (e.qg., Nitrile rubber)
are recommended.[3] Wear a lab coat or other

suitable protective clothing.[1][3]

Respiratory Protection

Generally not required with adequate ventilation.
[1] If vapors or aerosols are generated, a

suitable respirator must be used.[3][10]

Logical Relationship: PPE Selection
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Caption: PPE selection flowchart for isobutyl butyrate.

Safe Handling and Storage

Handling:

* Work in a well-ventilated area, preferably a chemical fume hood.
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» Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4] No smoking.

[11E31[4]

» Use non-sparking tools and take precautionary measures against static discharge.[1][4] All
equipment must be grounded and bonded.[1][4][11]

e Avoid contact with skin and eyes and inhalation of vapor or mist.[1][3]
e Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep containers tightly closed.[1][3][4]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[3]

Store away from incompatible materials such as strong oxidizing agents.[1]

Accidental Release Measures

Immediate and appropriate response to a spill is crucial to prevent injury and environmental
contamination.

Experimental Protocol: Spill Cleanup
A. Small Spills (e.g., <100 mL in a fume hood)

» Restrict Access: Ensure the spill is contained within the fume hood and does not pose a risk
to others in the lab.

» Personal Protective Equipment: Wear appropriate PPE, including safety goggles, nitrile
gloves, and a lab coat.

» Containment: Use an inert absorbent material (e.g., dry clay, sand, vermiculite, or
commercial sorbents) to absorb the spill.[1]
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e Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a labeled, sealable container for hazardous waste.

o Decontamination: Clean the spill area thoroughly with soap and water.

o Disposal: Dispose of the waste container according to institutional and local regulations.[1]
B. Large Spills (e.g., >100 mL or outside a fume hood)

o Evacuate: Evacuate all non-essential personnel from the immediate area.[3][5]

» Ventilate: Ensure the area is well-ventilated, if safe to do so.

« Eliminate Ignition Sources: Remove all sources of ignition (e.g., turn off equipment,
extinguish open flames).[3]

o Personal Protective Equipment: Don appropriate PPE, which may include a respirator in
addition to standard lab attire.

» Containment: Prevent further leakage or spillage if it is safe to do so.[1][3] Dike the spilled
material to prevent it from entering drains or waterways.[1] The product is immiscible with
water and will spread on the surface.[1]

e Absorption: Cover the spill with an inert absorbent material like vermiculite, dry sand, or
earth.[1]

e Collection: Once absorbed, use non-sparking tools to collect the material and place itin a
designated hazardous waste container.[12]

o Disposal: Seal the container and dispose of it in accordance with all local, regional, and
national regulations.[1] Do not return spilled material to the original container.[1]

Workflow: Accidental Spill Response
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Caption: Workflow for responding to an isobutyl butyrate spill.

First Aid Measures

In case of exposure, follow these procedures and seek medical attention.[3] Always show the
Safety Data Sheet to the attending medical personnel.[1]
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If symptoms persist,

call a physician.[3]

Skin Contact

Immediately take off all contaminated clothing.
[1] Wash the affected area thoroughly with soap
and water for several minutes.[1][3] If irritation

develops and persists, seek medical attention.

[1]

Eye Contact

Promptly flush eyes with plenty of water for
several minutes, lifting the eyelids.[1] Remove
contact lenses if present and easy to do.[1] If

irritation persists, get medical attention.[1]

Ingestion

DO NOT induce vomiting.[3] If the person is
conscious, rinse their mouth with water.[1][3]
Call a physician or poison control center

immediately.[1]

Fire-Fighting Measures

Suitable Extinguishing Media:

o Use water spray, "alcohol" foam, dry chemical, or carbon dioxide.[2][3]

Unsuitable Extinguishing Media:

e Do not use a solid stream of water as it may be ineffective and spread the fire.[3]

Specific Hazards:

o Flammable liquid and vapor.[1][3]

e Vapors are heavier than air and may travel to a source of ignition and flash back.[10][13]

o Containers may build up pressure and explode if heated.[2][14]
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e Hazardous decomposition products formed under fire conditions include carbon oxides.[3][5]
Fire-Fighting Procedures:

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3][5]

o Use water spray to cool unopened containers.[3][5]

Stability and Reactivity

o Reactivity: The product is stable and non-reactive under normal conditions of use, storage,
and transport.[1]

o Chemical Stability: Material is stable under normal conditions.[1]

o Conditions to Avoid: Heat, sparks, open flames, and other ignition sources.[1][3] Avoid
temperatures exceeding the flash point.[1]

e Incompatible Materials: Strong oxidizing agents.[1][3]

e Hazardous Decomposition Products: No hazardous decomposition products are known if
stored and handled as indicated.[1] Under fire conditions, carbon oxides may be produced.

[3]

Toxicological Information

o Acute Toxicity:
o Oral LD50 (Rat): > 5,000 mg/kg[5]

o Dermal: > 5000 mg/kg[1]

Skin Contact: May cause mild skin irritation.[1][2][3]

Eye Contact: May cause eye irritation.[1][2][3]

Inhalation: May cause respiratory tract irritation.[2][3]

Carcinogenicity: Not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.[3]
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Disposal Considerations

» Dispose of this material and its container as hazardous waste.[1]
e Do not allow the material to drain into sewers or water supplies.[1][11]

» Disposal must be in accordance with all applicable local, regional, national, and international
regulations.[1][4][11]

o Empty containers may retain product residue and should be handled as hazardous.[11]
Contact a licensed professional waste disposal service.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008406#isobutyl-butyrate-safety-and-handling-in-
laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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